Cas no 120658-69-7 (Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)-)

Benzenepropanoic acid, α-oxo-2-(trifluoromethyl)-, is a fluorinated aromatic compound featuring a trifluoromethyl group and a reactive α-keto acid moiety. This structural combination imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of trifluoromethyl-substituted intermediates. The presence of the electron-withdrawing trifluoromethyl group enhances the electrophilic character of the carbonyl carbon, facilitating nucleophilic addition reactions. Its aromatic backbone ensures stability while allowing further functionalization. This compound is commonly employed in pharmaceutical and agrochemical research, where the trifluoromethyl group is prized for its metabolic stability and lipophilicity. Careful handling is advised due to its potential reactivity under acidic or basic conditions.
Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- structure
120658-69-7 structure
Product Name:Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)-
CAS No:120658-69-7
MF:C10H7F3O3
MW:232.155993700027
CID:2855377
Update Time:2025-05-25

Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)-
    • Inchi: 1S/C10H7F3O3/c11-10(12,13)7-4-2-1-3-6(7)5-8(14)9(15)16/h1-4H,5H2,(H,15,16)
    • InChI Key: YCQJVXACFPOZOD-UHFFFAOYSA-N
    • SMILES: C1(CC(=O)C(O)=O)=CC=CC=C1C(F)(F)F

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Additional information on Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)-

Comprehensive Overview of Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- (CAS No. 120658-69-7)

Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- (CAS No. 120658-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an a-oxo moiety makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "trifluoromethylated compounds" and "keto acid derivatives," reflecting the growing interest in fluorinated building blocks for drug discovery.

The compound's molecular structure, featuring a benzene ring linked to a propanoic acid backbone, offers versatile reactivity. This characteristic aligns with current trends in medicinal chemistry, where fluorine-containing compounds are explored for their enhanced metabolic stability and bioavailability. Popular search queries such as "applications of trifluoromethyl ketones" and "synthetic routes for a-oxo acids" highlight the demand for detailed technical insights into this chemical space.

In recent years, the rise of green chemistry has influenced the synthesis and application of Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)-. Researchers are investigating eco-friendly catalytic methods to introduce the trifluoromethyl group, addressing concerns about traditional fluorination techniques. Online discussions frequently include questions like "sustainable synthesis of fluorinated intermediates," underscoring the intersection of environmental awareness and chemical innovation.

From a commercial perspective, CAS No. 120658-69-7 is often referenced in patents related to crop protection agents and pharmaceutical precursors. Its role in developing herbicides and anti-inflammatory drugs has been documented in several studies, making it relevant to searches like "trifluoromethyl in agrochemicals" and "keto acids in drug design." The compound's stability under physiological conditions further enhances its utility in these fields.

Analytical characterization of Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are crucial for verifying purity and structure, topics frequently searched by quality control professionals (QC analytical methods for fluorinated compounds). The compound's distinct 19F NMR signal provides a diagnostic tool for researchers working with fluorine-labeled molecules.

In material science applications, the electron-withdrawing nature of the trifluoromethyl group in CAS No. 120658-69-7 has shown promise in modifying polymer properties. This connects to trending searches about "fluorinated monomers for specialty plastics" and "high-performance materials design." The compound's ability to influence electronic characteristics makes it interesting for organic electronics development.

Storage and handling recommendations for Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- emphasize standard laboratory practices for oxygen-sensitive compounds. While not classified as hazardous under normal conditions, proper precautions align with industry best practices for fine chemical handling—a topic of consistent search volume among laboratory personnel.

The global market for fluorinated fine chemicals continues to expand, with CAS No. 120658-69-7 representing an important niche product. Supply chain inquiries often include terms like "trifluoromethyl ketone suppliers" and "custom fluorination services," reflecting the compound's commercial significance. Regional production capabilities and regulatory landscapes frequently appear in industry analyses of this chemical space.

Future research directions for Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- may explore its potential in bioconjugation chemistry or as a ligand precursor in catalytic systems. These applications correspond with emerging search trends about "fluorine in click chemistry" and "organofluorine catalysts." The compound's structural features position it well for innovation in these cutting-edge areas.

In summary, Benzenepropanoic acid, a-oxo-2-(trifluoromethyl)- (CAS No. 120658-69-7) represents a multifaceted compound with diverse applications across chemical industries. Its relevance to current research priorities—from green synthesis to fluorine medicinal chemistry—ensures continued interest from both academic and industrial circles. The compound serves as an excellent example of how targeted molecular modifications can yield substances with wide-ranging scientific and commercial value.

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